Cas no 2229333-42-8 (O-1-(4-cyclopropylphenyl)ethylhydroxylamine)

• Product Name: O-1-(4-cyclopropylphenyl)ethylhydroxylamine
• CAS No: 2229333-42-8
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5889032
• PubChem ID: 165980312
• Update Time: 2025-06-14

O-1-(4-cyclopropylphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(4-cyclopropylphenyl)ethylhydroxylamine
• 2229333-42-8
• O-[1-(4-cyclopropylphenyl)ethyl]hydroxylamine
• EN300-1775683

• Inchi： 1S/C11H15NO/c1-8(13-12)9-2-4-10(5-3-9)11-6-7-11/h2-5,8,11H,6-7,12H2,1H3
• InChI Key： BANYVACWXNYAQE-UHFFFAOYSA-N
• SMILES： O(C(C)C1C=CC(=CC=1)C1CC1)N

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on O-1-(4-cyclopropylphenyl)ethylhydroxylamine

Comprehensive Overview of O-1-(4-cyclopropylphenyl)ethylhydroxylamine (CAS No. 2229333-42-8)

O-1-(4-cyclopropylphenyl)ethylhydroxylamine (CAS No. 2229333-42-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclopropylphenyl moiety linked to an ethylhydroxylamine group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for O-1-(4-cyclopropylphenyl)ethylhydroxylamine has surged, driven by its relevance in addressing modern healthcare challenges. For instance, its structural analogs have been explored in the context of neurodegenerative diseases and metabolic disorders, topics that dominate current scientific discourse. The compound’s ability to interact with biological targets, such as amine oxidases, aligns with the growing interest in precision medicine and targeted therapies.

From a synthetic chemistry perspective, CAS No. 2229333-42-8 is often discussed in forums and publications focusing on green chemistry and sustainable synthesis. Researchers are investigating eco-friendly routes to produce this compound, minimizing hazardous byproducts—a priority in line with global sustainability goals. This aligns with frequent search queries like "sustainable synthesis of hydroxylamine derivatives" or "green chemistry in pharmaceutical intermediates."

The compound’s physicochemical properties, such as solubility and stability, are critical for its application in formulation development. Studies have highlighted its compatibility with various solvents, making it a candidate for drug delivery systems. This aspect resonates with industry professionals searching for terms like "hydroxylamine derivatives in drug formulation" or "improving bioavailability of amine-containing compounds."

Another area of interest is the role of O-1-(4-cyclopropylphenyl)ethylhydroxylamine in catalysis and material science. Its structural features enable it to act as a ligand or catalyst in asymmetric synthesis, a hot topic in academic and industrial research. Searches related to "novel catalysts for asymmetric reactions" often intersect with discussions about this compound’s utility.

In summary, CAS No. 2229333-42-8 represents a multifaceted compound with broad applicability across life sciences and chemistry. Its relevance to contemporary research themes—such as drug discovery, sustainability, and catalysis—ensures its continued prominence in scientific literature and online searches. By understanding its properties and applications, researchers can unlock new possibilities for innovation in their respective fields.